2-[[1-[5-(Trifluoromethyl)pyridin-2-yl]piperidin-3-yl]methoxy]pyridine-4-carbonitrile

• IUPAC Name: 2-[[1-[5-(trifluoromethyl)pyridin-2-yl]piperidin-3-yl]methoxy]pyridine-4-carbonitrile
• InChI: InChI=1S/C18H17F3N4O/c19-18(20,21)15-3-4-16(24-10-15)25-7-1-2-14(11-25)12-26-17-8-13(9-22)5-6-23-17/h3-6,8,10,14H,1-2,7,11-12H2
• InChI Key: ZCDNGSSFFKAFAD-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C2=NC=C(C=C2)C(F)(F)F)COC3=NC=CC(=C3)C#N
• Molecular Formula: C18H17F3N4O
• Molecular Weight: 362.3 g/mol

Description

2-[[1-[5-(Trifluoromethyl)pyridin-2-yl]piperidin-3-yl]methoxy]pyridine-4-carbonitrile is a useful research compound. Its molecular formula is C18H17F3N4O and its molecular weight is 362.356. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Three-component Synthesis

  A novel synthesis method using malononitrile, 4-methoxybenzaldehyde, and piperidine as starting materials in methanol was reported. This method yields compounds structurally similar to the target compound (Wu Feng, 2011).

• Structural Analysis

  X-ray diffraction, NMR, and other spectroscopic methods have been used to determine the structures of pyridine derivatives, including those similar to the target compound. These studies are crucial for understanding the chemical properties and potential applications of these compounds (Palani et al., 2004).

Potential Applications

• Antimicrobial Activity

  Certain derivatives of pyridine carbonitriles have been evaluated for antimicrobial activity against various bacteria. Some compounds have shown notable action, indicating potential for developing new antimicrobial agents (Bogdanowicz et al., 2013).

• Biomedical Applications

  New multicomponent reactions have been developed for the efficient formation of functionalized pyridine scaffolds. These compounds, including those containing the trifluoromethyl group, are promising for various biomedical applications (Elinson et al., 2018).

• Inhibitory Activity

  Some pyridine carbonitriles have been explored for their inhibitory effects on enzymes, such as xanthine oxidoreductase. This research has implications for the development of novel inhibitors for clinical treatments (Matsumoto et al., 2011).

Mechanism of Action

Target of Action

Compounds with similar structures have been known to target various receptors and enzymes, playing a crucial role in different biological processes .

Mode of Action

Similar compounds are known to interact with their targets through various mechanisms, such as inhibition, activation, or modulation . The compound’s interaction with its targets can lead to changes in the target’s activity, altering the biological processes in which the target is involved.